molecular formula C17H24N2O B246984 1-(Phenylacetyl)-4-(1-pyrrolidinyl)piperidine

1-(Phenylacetyl)-4-(1-pyrrolidinyl)piperidine

Cat. No. B246984
M. Wt: 272.4 g/mol
InChI Key: NOMFSJMWJUFLRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Phenylacetyl)-4-(1-pyrrolidinyl)piperidine, commonly known as PAPP, is a chemical compound that belongs to the class of piperidine derivatives. It is a psychoactive substance that has been extensively studied for its potential use in scientific research. PAPP is known to have a unique mechanism of action that makes it a promising candidate for various applications in the field of neuroscience.

Mechanism Of Action

The mechanism of action of PAPP involves the inhibition of the reuptake of dopamine and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in enhanced mood, improved cognitive function, and increased motivation.
Biochemical and Physiological Effects:
PAPP has been found to have various biochemical and physiological effects on the brain. It has been shown to increase the release of dopamine and norepinephrine, leading to an increase in the levels of these neurotransmitters in the brain. This results in enhanced mood, improved cognitive function, and increased motivation.

Advantages And Limitations For Lab Experiments

PAPP has several advantages for lab experiments. It is a potent inhibitor of the reuptake of dopamine and norepinephrine, making it a useful tool for studying the role of these neurotransmitters in various neurological disorders. However, PAPP has several limitations as well. It is a psychoactive substance, and its effects on the brain can be difficult to control. Additionally, its use in lab experiments requires strict adherence to safety protocols to ensure the safety of researchers.

Future Directions

There are several future directions for research on PAPP. One potential application is in the treatment of depression and ADHD. PAPP's unique mechanism of action makes it a promising candidate for the development of new treatments for these disorders. Additionally, further research is needed to explore the potential use of PAPP in the treatment of other neurological disorders such as Parkinson's disease and schizophrenia. Finally, future research should focus on developing safer and more effective methods for the synthesis and purification of PAPP.

Synthesis Methods

The synthesis of PAPP involves the reaction of phenylacetic acid with piperidine and acetic anhydride. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

PAPP has been studied extensively for its potential use in scientific research. It has been found to be a potent inhibitor of the reuptake of dopamine and norepinephrine, making it a promising candidate for the treatment of various neurological disorders such as depression and attention deficit hyperactivity disorder (ADHD).

properties

Product Name

1-(Phenylacetyl)-4-(1-pyrrolidinyl)piperidine

Molecular Formula

C17H24N2O

Molecular Weight

272.4 g/mol

IUPAC Name

2-phenyl-1-(4-pyrrolidin-1-ylpiperidin-1-yl)ethanone

InChI

InChI=1S/C17H24N2O/c20-17(14-15-6-2-1-3-7-15)19-12-8-16(9-13-19)18-10-4-5-11-18/h1-3,6-7,16H,4-5,8-14H2

InChI Key

NOMFSJMWJUFLRM-UHFFFAOYSA-N

SMILES

C1CCN(C1)C2CCN(CC2)C(=O)CC3=CC=CC=C3

Canonical SMILES

C1CCN(C1)C2CCN(CC2)C(=O)CC3=CC=CC=C3

Origin of Product

United States

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